N-ethyl-3-[4-(trifluoromethyl)benzoyl]-1-piperidinecarboxamide

• IUPAC Name: N-ethyl-3-[4-(trifluoromethyl)benzoyl]piperidine-1-carboxamide
• InChI: InChI=1S/C16H19F3N2O2/c1-2-20-15(23)21-9-3-4-12(10-21)14(22)11-5-7-13(8-6-11)16(17,18)19/h5-8,12H,2-4,9-10H2,1H3,(H,20,23)
• InChI Key: RZROEDFZDBRNMG-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)N1CCCC(C1)C(=O)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C16H19F3N2O2
• Molecular Weight: 328.33 g/mol

Description

N-ethyl-3-[4-(trifluoromethyl)benzoyl]-1-piperidinecarboxamide, commonly known as EF-TFMPP, is a chemical compound that belongs to the class of piperidine derivatives. It is a synthetic psychoactive substance that has gained popularity in recent years due to its potential use as a research tool in the field of neuroscience. EF-TFMPP is known to have a unique mechanism of action that makes it a promising candidate for studying the effects of neurotransmitters on the brain.

Mechanism of Action

EF-TFMPP acts as a partial agonist at the 5-HT1A and 5-HT2 receptors, leading to an increase in the release of serotonin in the brain. This results in a variety of physiological and behavioral effects, including changes in mood, anxiety, and cognition.
Biochemical and Physiological Effects:
EF-TFMPP has been shown to have a variety of biochemical and physiological effects, including increased serotonin release, decreased dopamine release, and altered activity in various brain regions. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EF-TFMPP in lab experiments is its specificity for the 5-HT1A and 5-HT2 receptors. This allows researchers to study the effects of these receptors in isolation, without the confounding effects of other neurotransmitters. However, EF-TFMPP has also been shown to have off-target effects at higher doses, which can complicate data interpretation.

Future Directions

There are several future directions for research on EF-TFMPP, including:
1. Further elucidation of its mechanism of action and how it interacts with other neurotransmitter systems.
2. Exploration of its potential therapeutic applications, particularly in the treatment of anxiety and depression.
3. Development of more selective and potent analogs for use in research and potential clinical applications.
4. Investigation of its effects on other physiological systems, such as the immune system and cardiovascular system.
5. Examination of its long-term effects on brain function and behavior.

Synthesis Methods

EF-TFMPP can be synthesized using a variety of methods, including the reaction of piperidine with ethyl chloroformate and 4-(trifluoromethyl)benzoyl chloride. The resulting product is then purified using column chromatography or recrystallization. The purity of the final product can be confirmed using techniques such as NMR spectroscopy or mass spectrometry.

Scientific Research Applications

EF-TFMPP has been used extensively in scientific research to study the effects of neurotransmitters such as serotonin on the brain. It has been shown to act as a selective serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2 receptors. This makes it a valuable tool for studying the role of these receptors in various physiological and pathological conditions.